Cas no 2138522-20-8 (2-Methyl-2-(1,3-thiazol-5-yl)propanal)

• Product Name: 2-Methyl-2-(1,3-thiazol-5-yl)propanal
• CAS No: 2138522-20-8
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 5777529
• PubChem ID: 165494576
• Update Time: 2025-10-30

2-Methyl-2-(1,3-thiazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1,3-thiazol-5-yl)propanal
• EN300-1141662
• 2138522-20-8
• 2-Methyl-2-(1,3-thiazol-5-yl)propanal

• Inchi： 1S/C7H9NOS/c1-7(2,4-9)6-3-8-5-10-6/h3-5H,1-2H3
• InChI Key： FANIHMKEDCOTLB-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-Methyl-2-(1,3-thiazol-5-yl)propanal

Research Brief on 2-Methyl-2-(1,3-thiazol-5-yl)propanal (CAS: 2138522-20-8): Recent Advances and Applications

2-Methyl-2-(1,3-thiazol-5-yl)propanal (CAS: 2138522-20-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, featuring a thiazole moiety, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of high interest for researchers in the field.

The synthesis of 2-Methyl-2-(1,3-thiazol-5-yl)propanal has been optimized in recent years, with several novel methodologies being reported. A 2023 study published in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that improves yield and purity, leveraging palladium-catalyzed cross-coupling reactions. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. The compound's unique structure, combining a thiazole ring with an aldehyde functional group, offers versatile reactivity, enabling its use as a building block for more complex molecules.

In the realm of drug discovery, 2-Methyl-2-(1,3-thiazol-5-yl)propanal has been investigated as a precursor for the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. A recent preclinical study demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, with notable efficacy in in vitro models. These findings were highlighted in a 2024 report by Nature Chemical Biology, underscoring the compound's potential as a scaffold for next-generation therapeutics.

Beyond its pharmaceutical applications, 2-Methyl-2-(1,3-thiazol-5-yl)propanal has also been explored in agrochemical research. Its thiazole component is known to confer insecticidal and fungicidal properties, making it a candidate for the development of novel crop protection agents. A 2023 study in Pest Management Science reported that formulations containing this compound showed enhanced activity against resistant strains of pests, suggesting its utility in addressing the growing challenge of pesticide resistance.

Despite these promising developments, challenges remain in the broader adoption of 2-Methyl-2-(1,3-thiazol-5-yl)propanal. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these concerns through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area, as highlighted in a recent review published in Chemical Reviews.

In conclusion, 2-Methyl-2-(1,3-thiazol-5-yl)propanal (CAS: 2138522-20-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and beyond, with recent studies underscoring its potential as a key building block for future innovations. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in the life sciences.